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Compound of Interest

Compound Name: CHDI-390576

Cat. No.: B15586422 Get Quote

Product Name: CHDI-390576 Chemical Name: 2-(2-Fluorophenyl)-N-hydroxy-2-(4-(5-

(trifluoromethyl)pyrimidin-2-yl)phenyl)acetamide CAS Number: 1629729-98-1[1]

Description
CHDI-390576 is a potent, cell-permeable, and central nervous system (CNS) penetrant class

IIa histone deacetylase (HDAC) inhibitor.[1][2] It exhibits high selectivity for class IIa HDACs

(HDAC4, HDAC5, HDAC7, and HDAC9) with IC50 values in the nanomolar range, while

showing significantly lower activity against other HDAC classes.[3][4] This selectivity makes it a

valuable tool for investigating the biological roles of class IIa HDACs in various cellular

processes and disease models.[1][2]

Recommended Solvents and Solubility Data
The selection of an appropriate solvent is critical for the accurate and effective use of CHDI-
390576 in experimental settings. The following table summarizes the recommended solvents

and their corresponding maximum concentrations for creating stock solutions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15586422?utm_src=pdf-interest
https://www.benchchem.com/product/b15586422?utm_src=pdf-body
https://www.medkoo.com/products/33797
https://www.benchchem.com/product/b15586422?utm_src=pdf-body
https://www.medkoo.com/products/33797
https://www.medchemexpress.eu/literature/chdi-390576-is-a-cns-penetrant-class-iia-hdac-inhibitor.html
https://www.medchemexpress.com/chdi-390576.html
https://www.adooq.com/chdi-390576.html
https://www.medkoo.com/products/33797
https://www.medchemexpress.eu/literature/chdi-390576-is-a-cns-penetrant-class-iia-hdac-inhibitor.html
https://www.benchchem.com/product/b15586422?utm_src=pdf-body
https://www.benchchem.com/product/b15586422?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Notes Source

Dimethyl

Sulfoxide

(DMSO)

100 39.13

Preferred solvent

for high

concentration

stock solutions

for in vitro use.

Ethanol 100 39.13

Alternative to

DMSO for in vitro

stock solutions.

10% DMSO,

40% PEG300,

5% Tween-80,

45% Saline

≥ 5.32 ≥ 2.08

A suitable vehicle

for in vivo

administration.

The final solution

should be clear.

[3]

Experimental Protocols
Protocol 1: Preparation of a 10 mM DMSO Stock
Solution for In Vitro Use
This protocol describes the preparation of a 10 mM stock solution of CHDI-390576 in DMSO.

This stock solution can be further diluted in aqueous buffers or cell culture media for various in

vitro assays.

Materials:

CHDI-390576 (Molecular Weight: 391.32 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipettes
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Procedure:

Weighing the Compound: Accurately weigh a specific amount of CHDI-390576. For example,

to prepare 1 mL of a 10 mM stock solution, weigh out 3.91 mg of the compound.

Adding the Solvent: Add the calculated volume of DMSO to the vial containing the

compound. For 3.91 mg of CHDI-390576, add 1 mL of DMSO.

Dissolution: Vortex the solution until the compound is completely dissolved. Gentle warming

(e.g., in a 37°C water bath) or sonication can be used to aid dissolution if necessary.[3]

Ensure the final solution is clear and free of particulates.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-

term storage (up to 6 months).[3]

Protocol 2: Preparation of a Dosing Solution for In Vivo
Use
This protocol details the preparation of a CHDI-390576 solution suitable for in vivo

administration, based on a common vehicle formulation.

Materials:

CHDI-390576

Dimethyl Sulfoxide (DMSO)

Polyethylene glycol 300 (PEG300)

Tween-80 (Polysorbate 80)

Sterile Saline (0.9% NaCl)

Sterile tubes

Calibrated pipettes
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Procedure:

Prepare a Concentrated DMSO Stock: First, prepare a concentrated stock solution of CHDI-
390576 in DMSO. For example, to achieve a final concentration of 2.08 mg/mL in the

vehicle, you could prepare a 20.8 mg/mL stock in DMSO.

Vehicle Preparation (example for 1 mL total volume):

To a sterile tube, add 400 µL of PEG300.

Add 100 µL of the 20.8 mg/mL CHDI-390576 DMSO stock solution to the PEG300 and mix

thoroughly.

Add 50 µL of Tween-80 and mix until the solution is homogeneous.

Add 450 µL of sterile saline to bring the total volume to 1 mL.

Final Mixing: Vortex the final solution until it is clear and uniform. If precipitation occurs,

gentle warming and sonication may be used to aid dissolution.[3]

Administration: The resulting solution will have a final composition of 10% DMSO, 40%

PEG300, 5% Tween-80, and 45% saline, with a CHDI-390576 concentration of 2.08 mg/mL.

This solution should be prepared fresh before each use.

Visualizations
Signaling Pathway Context
The following diagram illustrates the general position of Class IIa HDACs in cellular signaling,

which are the primary targets of CHDI-390576.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15586422?utm_src=pdf-body
https://www.benchchem.com/product/b15586422?utm_src=pdf-body
https://www.benchchem.com/product/b15586422?utm_src=pdf-body
https://www.medchemexpress.com/chdi-390576.html
https://www.benchchem.com/product/b15586422?utm_src=pdf-body
https://www.benchchem.com/product/b15586422?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cellular Stimuli

Signaling Cascades HDAC Regulation

Transcriptional Regulation

External/Internal Signals

Protein Kinases

Class IIa HDACs
(HDAC4, 5, 7, 9)

Phosphorylation

MEF2 Transcription Factors

Deacetylation
(Repression)

CHDI-390576

Inhibition

Target Gene Expression

Click to download full resolution via product page

Caption: Inhibition of Class IIa HDACs by CHDI-390576.

Experimental Workflow for In Vitro Studies
This diagram outlines a typical workflow for using CHDI-390576 in cell-based experiments.
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In Vitro Experimental Workflow
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Caption: Workflow for preparing CHDI-390576 for in vitro assays.

Solvent Selection Logic
This diagram provides a decision-making framework for selecting the appropriate solvent

system based on the experimental context.
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Caption: Decision tree for CHDI-390576 solvent selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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